Cas no 205989-36-2 (3-amino-5-methyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one)

• Product Name: 3-amino-5-methyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one
• CAS No: 205989-36-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD06411004
• CID: 910102
• PubChem ID: 135407538
• Update Time: 2025-04-19

3-amino-5-methyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one
• 3-Amino-5-methyl-1H-benzo[e][1,4]diazepin-2(3H)-one
• 3-amino-5-methyl-3,4-dihydro-1,4-benzodiazepin-2-one
• 3-amino-5-methyl-1,3-dihydrobenzo[e][1,4]diazepin-2-one
• (Z)-3-amino-5-methyl-1H-benzo[e][1,4]diazepin-2(3H)-one
• 3-AMINO-5-METHYL-1,3-DIHYDRO-1,4-BENZODIAZEPIN-2-ONE
• DTXSID50408193
• 3-Amino-5-methyl-1,3-dihydro-2H-benzo[e][1,4]diazepin-2-one
• AC-30744
• SCHEMBL7546466
• AKOS006292839
• 205989-36-2
• CS-0336511
• MFCD06411004
• 3-amino-5-methyl-3,4-dihydro-2H-1,4-benzodiazepin-2-one

• MDL： MFCD06411004
• Inchi： 1S/C10H11N3O/c1-6-7-4-2-3-5-8(7)13-10(14)9(11)12-6/h2-5,9H,11H2,1H3,(H,13,14)
• InChI Key： PITUAPRXFLAHJW-UHFFFAOYSA-N
• SMILES： O=C1C(N)N=C(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48000
• LogP: 1.00640